Polynitro-substituted pyrazoles and triazoles as potential energetic materials and oxidizers†
Journal of Materials Chemistry A Pub Date: 2014-01-15 DOI: 10.1039/C3TA15057G
Abstract
N-Trinitroethylamino energetic derivatives were obtained from carbon and nitrogen functionalization of nitropyrazoles and nitrotriazoles. N-Trinitroethylamino nitroazoles and N-amino nitroazoles were fully characterized by IR, multinuclear NMR spectra, and elemental analyses. Compounds 10, 11 and 15 were further confirmed by single crystal X-ray structuring. N-Functionalized nitroazoles have moderate to excellent thermal stabilities with good densities. Data based on impact and friction tests show these compounds range from very sensitive to insensitive. Theoretical calculations carried out using Gaussian 03 demonstrate good to excellent detonation pressures and velocities, as well as high specific impulse.
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